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Compound of Interest

Compound Name: 1,2,3-Trifluorobenzene

Cat. No.: B074907

This guide provides essential safety information, handling procedures, and emergency
protocols for researchers, scientists, and drug development professionals working with 1,2,3-
trifluorobenzene.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 1,2,3-trifluorobenzene?

Al: 1,2,3-Trifluorobenzene is a highly flammable liquid and vapor.[1][2] It can cause skin and
serious eye irritation.[1][2] Inhalation may lead to respiratory irritation.[1][3]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To ensure safety, wear protective gloves, chemical-resistant clothing, and eye/face
protection.[4][5] In case of inadequate ventilation, use a suitable respirator.

Q3: What are the proper storage conditions for 1,2,3-trifluorobenzene?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[1][4][5] Keep away from heat, sparks, open flames, and other ignition
sources.[1][4] The recommended storage temperature is between 2-8°C.[6]

Q4: What materials are incompatible with 1,2,3-trifluorobenzene?
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A4: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[4][7]

Q5: What should | do in case of a spill?

A5: In the event of a spill, immediately evacuate the area and remove all ignition sources.[5][7]
Ventilate the area and use non-sparking tools and explosion-proof equipment for cleanup.[1][5]
[7] Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable container for
disposal.[7]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Skin or Eye Contact

Accidental splashing or

inadequate PPE.

Skin Contact: Immediately
remove all contaminated
clothing and rinse the skin with
plenty of water.[7][8] If irritation
occurs, seek medical attention.
[1] Eye Contact: Rinse
cautiously with water for at
least 15 minutes, removing
contact lenses if present and
easy to do.[1][7] Seek
immediate medical attention.

[1]

Inhalation Exposure

Inadequate ventilation or

improper handling.

Move the affected person to
fresh air and keep them
comfortable for breathing.[1][4]
If the person feels unwell, call

a poison center or doctor.[4][8]

Fire

Exposure to ignition sources

(heat, sparks, flames).

Use dry chemical, carbon
dioxide (C0O2), or alcohol-
resistant foam to extinguish
the fire.[1][7] Water spray can
be used to cool closed

containers.[7]

Accidental Ingestion

Improper handling or

contamination of food/drink.

Do NOT induce vomiting.
Clean the mouth with water
and seek immediate medical
attention.[1][7]

Quantitative Data Summary
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Property Value Source
CAS Number 1489-53-8 [1][6][9]
Molecular Formula CeHsFs [1][41[6]
Molecular Weight 132.09 g/mol [6]
Appearance Colorl.ess' to light orangel/yellow 6]

clear liquid
Boiling Point 94-95 °C [2][6][10]
Density 1.28 g/mL at 25 °C [2][10]
Flash Point -4 °C (closed cup) [2]
Storage Temperature 2-8 °C [6]

Experimental Protocols
Standard Handling Protocol:
o Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[8] All personnel must be trained on the specific hazards and handling procedures
for 1,2,3-trifluorobenzene.

o Personal Protective Equipment (PPE): Don appropriate PPE, including chemical-resistant
gloves, safety glasses with side shields or goggles, and a lab coat.[4][5]

o Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume
hood.[4][5]

e Grounding: To prevent static discharge, ground and bond containers and receiving
equipment.[1][4][7] Use non-sparking tools.[1][4][7]

o Dispensing: When transferring the liquid, pour slowly to minimize splashing. Keep the
container tightly closed when not in use.[1][4]
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+ Waste Disposal: Dispose of waste in a designated, labeled container for flammable liquids,
following all local, state, and federal regulations.[1][7]

Visual Workflow
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Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for 1,2,3-trifluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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